4-Methylidene-1-(4-nitrophenyl)piperidine

• CAS No.: 799841-56-8
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 4-methylidene-1-(4-nitrophenyl)piperidine
• InChI: InChI=1S/C12H14N2O2/c1-10-6-8-13(9-7-10)11-2-4-12(5-3-11)14(15)16/h2-5H,1,6-9H2
• InChI Key: JGXQGAWNRWEFMP-UHFFFAOYSA-N
• Canonical SMILES: C=C1CCN(CC1)C2=CC=C(C=C2)[N+](=O)[O-]

Description

4-Methylidene-1-(4-nitrophenyl)piperidine is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyltriphenylphosphonium bromide (1.07 g, 3 mmol) in THF (10 mL) was added 2.5 M n-BuLi solution (1.6 mL, 4 mmol) at −70° C. The mixture was warmed to r.t. and stirred for 15 min then cooled once more to −70° C. A solution of 1-(4-nitro-phenyl)-piperidin-4-one (396 mg, 1.8 mmol) in THF (10 mL) was added then the mixture was allowed to warm to r.t. and stirred overnight. The reaction was quenched by addition of ice and extracted with ethyl acetate. The combined organic layers were then washed with water, brine and dried over sodium sulfate. Concentration to dryness afforded 4-methylene-1-(4-nitrophenyl)-piperidine (240 mg, 61%) as a solid.